Cas no 86925-06-6 (3-(methylsulfinyl)-1H-Indole)

• Product Name: 3-(methylsulfinyl)-1H-Indole
• CAS No: 86925-06-6
• MF: C₉H₉NOS
• MW: 179.238860845566
• MDL: MFCD13178405
• CID: 660172
• PubChem ID: 13030604
• Update Time: 2025-06-23

3-(methylsulfinyl)-1H-Indole Chemical and Physical Properties

Names and Identifiers

• 3-(methylsulfinyl)-1H-Indole
• 1H-Indole, 3-(methylsulfinyl)-
• 3-methylsulfinyl-1H-indole
• 3-(Methanesulfinyl)-1H-indole
• SCHEMBL10737326
• DTXSID10515716
• 86925-06-6
• 3-Methylsulfinylindole
• 3-METHANESULFINYL-1H-INDOLE
• AKOS024465051
• QUHKXHIIVIIDHZ-UHFFFAOYSA-N

• MDL： MFCD13178405
• Inchi： 1S/C9H9NOS/c1-12(11)9-6-10-8-5-3-2-4-7(8)9/h2-6,10H,1H3
• InChI Key： QUHKXHIIVIIDHZ-UHFFFAOYSA-N
• SMILES： S(C)(C1=CNC2C=CC=CC=21)=O

Computed Properties

• Exact Mass: 179.04048508g/mol
• Monoisotopic Mass: 179.04048508g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 52.1Ų

3-(methylsulfinyl)-1H-Indole Security Information

• Storage Condition：(BD291961)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles

Additional information on 3-(methylsulfinyl)-1H-Indole

Recent Advances in the Study of 3-(Methylsulfinyl)-1H-Indole (CAS: 86925-06-6) in Chemical Biology and Pharmaceutical Research

3-(Methylsulfinyl)-1H-Indole (CAS: 86925-06-6) is a sulfur-containing indole derivative that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, characterized by the presence of a methylsulfinyl group attached to the indole scaffold, exhibits unique chemical properties that make it a valuable building block for drug discovery and development. Recent studies have explored its role as a precursor for bioactive molecules, its interactions with biological targets, and its potential therapeutic applications.

One of the key areas of research involving 3-(methylsulfinyl)-1H-Indole is its use as a scaffold for the synthesis of novel bioactive compounds. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against certain kinases implicated in cancer progression. The researchers synthesized a series of analogs and evaluated their efficacy in vitro, identifying several promising candidates with nanomolar IC50 values. The study highlighted the importance of the methylsulfinyl group in enhancing binding affinity to the target proteins.

In addition to its role in drug discovery, 3-(methylsulfinyl)-1H-Indole has also been investigated for its potential as a modulator of cellular signaling pathways. A recent preprint on bioRxiv reported that this compound can influence the activity of the Nrf2 pathway, which plays a critical role in cellular defense against oxidative stress. The study, conducted in human hepatocytes, showed that treatment with 3-(methylsulfinyl)-1H-Indole led to upregulation of antioxidant genes, suggesting its potential utility in treating oxidative stress-related diseases.

Another significant development is the exploration of 3-(methylsulfinyl)-1H-Indole in the context of neurodegenerative diseases. A 2024 study in ACS Chemical Neuroscience demonstrated that this compound can cross the blood-brain barrier and exhibit neuroprotective effects in a mouse model of Parkinson's disease. The researchers attributed these effects to the compound's ability to reduce neuroinflammation and protect dopaminergic neurons from oxidative damage. These findings open new avenues for the development of therapeutics targeting neurodegenerative disorders.

From a chemical perspective, recent advances in synthetic methodologies have facilitated the production of 3-(methylsulfinyl)-1H-Indole and its derivatives with higher yields and purity. A 2023 paper in Organic Letters described a novel catalytic system for the selective sulfoxidation of indole derivatives, including 3-(methylsulfinyl)-1H-Indole. This method offers advantages in terms of scalability and environmental friendliness, addressing some of the challenges associated with traditional synthesis routes.

In conclusion, 3-(methylsulfinyl)-1H-Indole (CAS: 86925-06-6) represents a versatile and promising compound in chemical biology and pharmaceutical research. Recent studies have elucidated its potential applications in drug discovery, cellular signaling modulation, and neuroprotection, while advances in synthetic chemistry have improved access to this valuable scaffold. Future research directions may include further optimization of its derivatives for specific therapeutic applications and exploration of its mechanisms of action at the molecular level.